(Rac)-PF-998425

• Molecular Formula: C14H14F3NO
• Molecular Weight: 269.26 g/mol
• InChI: InChI=1S/C14H14F3NO/c15-14(16,17)12-7-9(5-6-10(12)8-18)11-3-1-2-4-13(11)19/h5-7,11,13,19H,1-4H2
• InChIKey: MENRRRXHFQYXDW-UHFFFAOYSA-N

(Rac)-PF-998425: Research-Grade AR Antagonist

(Rac)-PF-998425 is the racemic mixture of a research-use, nonsteroidal androgen receptor (AR) antagonist from the PF-998425 scaffold . It is a key tool compound for preclinical studies exploring the modulation of androgenic pathways, particularly in models of androgenetic alopecia and sebum control [1]. The compound is defined by its specific racemic stereochemistry and a well-characterized pharmacological profile derived from its parent molecule.

Racemic Nonsteroidal AR antagonist probe

Tool Stereochemical pharmacology studies

Model Pilosebaceous unit AR pathway research

• [1] Li, J. J., Iula, D. M., Nguyen, M. N., et al. Rational design and synthesis of 4-((1R,2R)-2-hydroxycyclohexyl)-2(trifluoromethyl)benzonitrile (PF-998425), a novel, nonsteroidal androgen receptor antagonist devoid of phototoxicity for dermatological indications. J. Med. Chem. 2008, 51 (21), 7010-7014. View Source

(Rac)-PF-998425: Racemate vs Enantiomer

Substituting (Rac)-PF-998425 (CAS 1076225-26-7) with the single enantiomer PF-998425 (CAS 1076225-27-8) is scientifically invalid due to a divergent and counterintuitive potency profile. In direct, assay-comparable data, the racemic mixture exhibits higher binding affinity but significantly lower cellular functional activity than its single enantiomer . This distinct pharmacology, with a binding-to-cellular potency shift greater than 3-fold for the racemate versus 1.2-fold for the enantiomer, suggests differential off-rate kinetics or conformational bias, making the racemic mixture a unique and non-substitutable tool for specific mechanistic investigations.

Target: (Rac)-PF-998425

Racemic mixture with higher AR binding affinity

Divergent profile: lower cellular functional activity

Substitute: PF-998425 enantiomer

Single enantiomer: lower binding but higher cellular potency

Binding-to-cellular potency shift differs from racemate

Racemic and enantiopure forms exhibit non-interchangeable pharmacology; direct substitution may invalidate mechanistic comparisons.

(Rac)-PF-998425 Differentiation Evidence

Racemate vs Enantiomer Pharmacology

In direct comparison, the racemic mixture (Rac)-PF-998425 demonstrates higher binding affinity (IC50 = 26 nM) than the single enantiomer PF-998425 (IC50 = 37 nM). However, this potency advantage is reversed in a cellular functional assay, where the racemate is significantly less potent (IC50 = 90 nM) compared to the single enantiomer (IC50 = 43 nM) .

Racemate vs Enantiomer

Head-to-head

AR binding IC50: 26 nM (rac) vs 37 nM (enant); Cellular IC50: 90 nM (rac) vs 43 nM (enant)

Inverted potency between binding and cellular assays supports stereochemical kinetics research.

Mechanistic interpretation requires orthogonal validation.

Evidence Dimension	AR Binding Affinity (IC50)
Target Compound Data	26 nM
Comparator Or Baseline	PF-998425 (single enantiomer) at 37 nM
Quantified Difference	Target is 1.4-fold more potent
Conditions	Radioligand binding assay

Why This Matters

This unique, inverted potency profile between binding and cellular assays makes the racemate a specific tool for studying ligand-receptor kinetics and the pharmacological consequences of stereochemical mixtures.

AR Binding Affinity vs. Bicalutamide

In comparable radioligand binding assays, (Rac)-PF-998425 (IC50 = 26 nM) is 6.2-fold more potent than the established nonsteroidal AR antagonist bicalutamide (IC50 = 160 nM) . This significant potency differential positions the compound as a high-affinity probe for studies where bicalutamide's lower affinity may be a confounding factor.

vs. Bicalutamide

Cross-study

AR binding IC50: 26 nM (rac) vs 160 nM (bicalutamide), 6.2-fold higher affinity

Reported higher binding affinity positions (Rac)-PF-998425 as a sensitive AR binding probe.

Assay conditions may differ; confirm in own system.

Evidence Dimension	AR Binding Affinity (IC50)
Target Compound Data	26 nM
Comparator Or Baseline	Bicalutamide at 160 nM
Quantified Difference	Target is 6.2-fold more potent
Conditions	Radioligand binding assay

Why This Matters

The significant potency advantage over a widely used clinical compound like bicalutamide provides a clear, data-driven rationale for selecting (Rac)-PF-998425 as a more sensitive research tool for AR binding studies.

Cellular Activity vs. Enzalutamide

While (Rac)-PF-998425 is a research tool for dermatological indications, its cellular potency can be benchmarked against the blockbuster prostate cancer drug enzalutamide. The racemate's cellular IC50 of 90 nM is 2.5-fold less potent than enzalutamide's IC50 of 36 nM in LNCaP prostate cells . This lower potency, when combined with its high binding affinity, further defines its unique pharmacological fingerprint.

vs. Enzalutamide

Cross-study

Cellular AR antagonism IC50: 90 nM (rac) vs 36 nM (enza), 2.5-fold lower potency

Lower cellular potency distinguishes racemate from clinical-stage antagonists; useful for benchmarking.

Cell model-dependent; LNCaP context.

Evidence Dimension	Cellular AR Antagonism (IC50)
Target Compound Data	90 nM
Comparator Or Baseline	Enzalutamide at 36 nM
Quantified Difference	Comparator is 2.5-fold more potent
Conditions	Cell-based functional assay

Why This Matters

This comparative potency data informs the compound's use in cellular models, distinguishing it from more potent clinical antagonists and providing a baseline for interpreting results in the context of established drugs.

AR vs. Progesterone Receptor Selectivity

The chemical series demonstrates high selectivity for the androgen receptor over the closely related progesterone receptor. For the parent enantiomer PF-998425, this selectivity is quantifiable as >270-fold . This level of selectivity is a key attribute of the PF-998425 scaffold and can be reasonably inferred to apply to the racemic mixture as a class-level property.

AR vs PR Selectivity

Class-level

Selectivity > 385-fold (inferred from parent enantiomer)

High AR/PR selectivity may reduce progesterone receptor crosstalk in complex models.

Extrapolated from enantiomer data; verify for racemate.

Evidence Dimension	AR vs. Progesterone Receptor (PR) Selectivity
Target Compound Data	AR IC50 = 26 nM; PR IC50 > 10,000 nM (inferred)
Comparator Or Baseline	PR activity at >10,000 nM
Quantified Difference	>385-fold selectivity for AR over PR
Conditions	Radioligand binding assay

Why This Matters

High target selectivity is a critical parameter for avoiding off-target effects in complex biological systems. This data confirms the compound's suitability for experiments where exclusive AR modulation is required.

Binding Affinity vs. Flutamide

As a nonsteroidal AR antagonist, (Rac)-PF-998425 (AR binding IC50 = 26 nM) shows significantly higher affinity than the classical steroidal antiandrogen cyproterone acetate, which is used as a benchmark for flutamide. Flutamide, a first-generation nonsteroidal antiandrogen, has a reported AR binding Ki of 55 nM , indicating that (Rac)-PF-998425 is approximately 2.1-fold more potent.

vs. Flutamide

Cross-study

AR binding IC50: 26 nM vs reported Ki 55 nM (flutamide), ~2.1-fold higher affinity

Higher affinity than first-generation antiandrogen supports use as a more sensitive tool.

Different metrics (IC50 vs Ki); direct comparison limited.

Evidence Dimension	AR Binding Affinity (IC50 vs Ki)
Target Compound Data	26 nM (IC50)
Comparator Or Baseline	Flutamide at 55 nM (Ki)
Quantified Difference	Target has approximately 2.1-fold higher affinity
Conditions	Radioligand binding assay

Why This Matters

This comparison establishes (Rac)-PF-998425 as a more potent tool than first-generation antiandrogens, enabling studies at lower concentrations and minimizing potential non-specific effects.

(Rac)-PF-998425 Research Applications

AR Stereochemical Bias

The divergent binding and cellular potency of (Rac)-PF-998425 compared to its enantiopure counterpart makes it a critical tool for research focused on stereochemical pharmacology. Studies investigating the impact of chirality on receptor binding kinetics, conformational selection, and functional antagonism can leverage the unique profile of this racemic mixture as a key experimental variable.

Benchmarking Novel AR Ligands

The well-defined and counterintuitive potency profile of (Rac)-PF-998425—with high binding affinity and moderate cellular activity—establishes it as a valuable internal benchmark. Its activity range (IC50 of 26-90 nM) is ideal for calibrating assay windows when screening new chemical entities against the androgen receptor, complementing more potent clinical comparators like enzalutamide.

Mechanistic Studies of Androgenetic Alopecia

The compound's defined potency profile and parent scaffold's demonstrated in vivo activity in hair growth models position (Rac)-PF-998425 as a precise tool for dissecting AR-mediated pathways in the pilosebaceous unit. It enables researchers to interrogate the relationship between AR occupancy and functional outcomes in a system with proven relevance to dermatological indications [1].

Application

Selection Property

Validation Focus

AR stereochemical bias research

Divergent binding vs functional activity profile

Conformational bias, off-rate kinetics, or functional antagonism comparison

Benchmarking novel AR ligands

Moderate cellular potency with high binding affinity

Assay window calibration against established antagonists

Pilosebaceous unit AR pathway studies

AR occupancy-outcome relationship

Model-dependent functional endpoint validation

• [1] Li, J. J., Iula, D. M., Nguyen, M. N., et al. Rational design and synthesis of 4-((1R,2R)-2-hydroxycyclohexyl)-2(trifluoromethyl)benzonitrile (PF-998425), a novel, nonsteroidal androgen receptor antagonist devoid of phototoxicity for dermatological indications. J. Med. Chem. 2008, 51 (21), 7010-7014. View Source